Cas no 2228713-97-9 (tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate
• CAS No: 2228713-97-9
• MF: C₁₆H₂₃F₃N₂O₂
• MW: 332.361234903336
• CID: 6221103
• PubChem ID: 165622712
• Update Time: 2025-10-23

tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate
• tert-butyl N-{3-amino-2-[4-methyl-3-(trifluoromethyl)phenyl]propyl}carbamate
• 2228713-97-9
• EN300-1892789

• Inchi： 1S/C16H23F3N2O2/c1-10-5-6-11(7-13(10)16(17,18)19)12(8-20)9-21-14(22)23-15(2,3)4/h5-7,12H,8-9,20H2,1-4H3,(H,21,22)
• InChI Key： QWSQFUGTPZFJEN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C(CN)CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 332.17116247g/mol
• Monoisotopic Mass: 332.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate

tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate, identified by the CAS number 2228713-97-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in the synthesis of drugs, agrochemicals, and other specialty chemicals. The structure of this molecule is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted phenylpropyl chain containing amino and trifluoromethyl substituents.

Recent studies have highlighted the importance of tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate in drug discovery and development. The presence of the trifluoromethyl group introduces unique electronic and steric properties, making this compound a promising candidate for targeting specific biological pathways. Researchers have explored its potential as an inhibitor of certain enzymes, which could lead to novel therapeutic agents for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the phenylpropyl chain with the desired substituents, followed by coupling reactions to introduce the carbamate functionality. The use of modern catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes. This has made it possible to produce the compound on a larger scale for preclinical testing and eventual commercialization.

In terms of pharmacokinetics, tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Preclinical studies have demonstrated that the compound can cross cellular membranes efficiently, allowing it to reach its target sites within the body. Additionally, its metabolic stability has been evaluated, providing insights into its potential for long-term therapeutic use.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemical compounds is essential. Recent research has focused on assessing the biodegradability of tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate under various environmental conditions. Initial findings suggest that it undergoes rapid microbial degradation in aqueous environments, reducing its potential for bioaccumulation and ecological harm.

In conclusion, tert-butyl N-{3-amino-2-4-methyl-3-(trifluoromethyl)phenylpropyl}carbamate (CAS No. 2228713-97-9) represents a significant advancement in chemical synthesis and drug development. Its unique structure, combined with promising pharmacological properties, positions it as a valuable asset in addressing unmet medical needs. Continued research into its mechanisms of action, toxicity profiles, and environmental fate will be crucial for unlocking its full potential in various applications.